Cas no 2676864-15-4 (3-(((tert-Butyldimethylsilyl)oxy)methyl)-1,2,3,5,6,7-hexahydro-s-indacen-4-amine)

• Product Name: 3-(((tert-Butyldimethylsilyl)oxy)methyl)-1,2,3,5,6,7-hexahydro-s-indacen-4-amine
• CAS No: 2676864-15-4
• MF: C₁₉H₃₁NOSi
• MW: 317.541046380997
• CID: 5085876
• PubChem ID: 162394394
• Update Time: 2025-06-15

3-(((tert-Butyldimethylsilyl)oxy)methyl)-1,2,3,5,6,7-hexahydro-s-indacen-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-(((tert-Butyldimethylsilyl)oxy)methyl)-1,2,3,5,6,7-hexahydro-s-indacen-4-amine
• 3-{[(tert-butyldimethylsilyl)oxy]methyl}-1,2,3,5,6,7-hexahydro-s-indacen-4-amine
• BS-47061
• 3-[[tert-butyl(dimethyl)silyl]oxymethyl]-1,2,3,5,6,7-hexahydro-s-indacen-4-amine
• F77331
• 2676864-15-4

• Inchi： 1S/C19H31NOSi/c1-19(2,3)22(4,5)21-12-15-10-9-14-11-13-7-6-8-16(13)18(20)17(14)15/h11,15H,6-10,12,20H2,1-5H3
• InChI Key： CBPPWYJNBKWVIL-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OCC1CCC2C=C3CCCC3=C(C1=2)N

Computed Properties

• Exact Mass: 317.217491147g/mol
• Monoisotopic Mass: 317.217491147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2

Additional information on 3-(((tert-Butyldimethylsilyl)oxy)methyl)-1,2,3,5,6,7-hexahydro-s-indacen-4-amine

Introduction to 3-(((tert-Butyldimethylsilyl)oxy)methyl)-1,2,3,5,6,7-hexahydro-s-indacen-4-amine (CAS No. 2676864-15-4)

The compound 3-(((tert-Butyldimethylsilyl)oxy)methyl)-1,2,3,5,6,7-hexahydro-s-indacen-4-amine, identified by its CAS number 2676864-15-4, represents a significant advancement in the field of medicinal chemistry. This sophisticated molecule belongs to the class of hexahydro-s-indacene derivatives, which have garnered considerable attention due to their structural complexity and potential biological activities. The presence of a (tert-butyldimethylsilyl)oxy)methyl substituent introduces unique functional properties that make this compound a valuable scaffold for further chemical modifications and pharmacological exploration.

In recent years, the development of novel scaffolds for drug discovery has been a cornerstone of medicinal chemistry research. Hexahydro-s-indacene derivatives are particularly intriguing due to their rigid bicyclic structure, which mimics the conformational preferences of many biologically active molecules. The introduction of polar and lipophilic substituents can modulate the pharmacokinetic and pharmacodynamic profiles of these compounds, making them ideal candidates for therapeutic intervention. The specific modification at the 4-amino position in this compound adds another layer of complexity, enabling diverse derivatization strategies that could lead to the identification of potent therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the development of central nervous system (CNS) therapeutics. The s-indacene core is known to exhibit favorable properties for CNS penetration, which is a critical factor in the design of drugs targeting neurological disorders. Additionally, the (tert-butyldimethylsilyl)oxy)methyl group provides a handle for further functionalization via cross-coupling reactions, allowing chemists to introduce additional pharmacophores or improve metabolic stability. These features make this compound an attractive starting point for exploring new treatments for conditions such as depression, anxiety, and neurodegenerative diseases.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of complex molecules like 3-(((tert-Butyldimethylsilyl)oxy)methyl)-1,2,3,5,6,7-hexahydro-s-indacen-4-amine. Techniques such as transition-metal-catalyzed cross-coupling reactions have revolutionized the construction of heterocyclic systems, allowing for precise control over molecular architecture. These methods have been instrumental in generating libraries of novel compounds for high-throughput screening (HTS), a process that accelerates the discovery of bioactive molecules. The ability to rapidly synthesize and modify derivatives of this compound underscores its importance as a tool in modern drug discovery.

The biological activity of this compound has been preliminarily investigated in several preclinical studies. Initial assays have suggested that it may exhibit antidepressant-like effects, potentially through modulation of neurotransmitter systems such as serotonin and norepinephrine. The structural similarity to known active pharmaceutical ingredients (APIs) further supports its candidacy as a lead compound for further development. Moreover, the stability provided by the (tert-butyldimethylsilyl)oxy)methyl group suggests that it may possess improved pharmacokinetic properties compared to related analogs lacking this moiety.

In conclusion,3-(((tert-Butyldimethylsilyl)oxy)methyl)-1,2,3,5,6,7-hexahydro-s-indacen-4-amine represents a promising candidate for therapeutic development in the realm of CNS disorders. Its unique structural features and potential biological activities position it as a valuable scaffold for further exploration by medicinal chemists and biologists alike. As research continues to uncover new applications for hexahydro-s-indacene derivatives,CAS No. 2676864-15-4 will undoubtedly play a significant role in shaping the future landscape of drug discovery and development.